Cas no 55409-89-7 (Thiourea, N-(3-fluorophenyl)-N'-(3-methoxypropyl)-)

• Product Name: Thiourea, N-(3-fluorophenyl)-N'-(3-methoxypropyl)-
• CAS No: 55409-89-7
• MF: C₁₁H₁₅FN₂OS
• MW: 242.313004732132
• CID: 351988
• PubChem ID: 2252814
• Update Time: 2025-04-19

Thiourea, N-(3-fluorophenyl)-N'-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-fluorophenyl)-N'-(3-methoxypropyl)-
• 1-(3-fluorophenyl)-3-(3-methoxypropyl)thiourea
• AB00115227-01
• 55409-89-7
• AKOS003705381
• DTXSID10367292
• SR-01000240799-1
• SR-01000240799
• N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea

• Inchi： 1S/C11H15FN2OS/c1-15-7-3-6-13-11(16)14-10-5-2-4-9(12)8-10/h2,4-5,8H,3,6-7H2,1H3,(H2,13,14,16)
• InChI Key： RIXGSQSNEMSHAW-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(C=1)F)NCCCOC

Computed Properties

• Exact Mass: 242.08905
• Monoisotopic Mass: 242.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 33.29